Cas no 1011479-08-5 (Methyl 4-(5-aminopyridin-3-yl)benzoate)

• Product Name: Methyl 4-(5-aminopyridin-3-yl)benzoate
• CAS No: 1011479-08-5
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 1031197
• PubChem ID: 71304398
• Update Time: 2025-04-20

Methyl 4-(5-aminopyridin-3-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(5-aminopyridin-3-yl)benzoate
• Methyl4-(5-aminopyridin-3-yl)benzoate
• 1011479-08-5
• DTXSID50745257
• DB-297988
• J-522246

• Inchi： 1S/C13H12N2O2/c1-17-13(16)10-4-2-9(3-5-10)11-6-12(14)8-15-7-11/h2-8H,14H2,1H3
• InChI Key： VGTDNLDVSCKPTD-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)C1C=NC=C(C=1)N)=O

Computed Properties

• Exact Mass: 228.089877630g/mol
• Monoisotopic Mass: 228.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 65.2Ų